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Compound of Interest

Compound Name: Germanium-74

Cat. No.: B079718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Part 1: Stable Germanium-74 (⁷⁴Ge)
Introduction

Germanium-74 (⁷⁴Ge) is a stable, non-radioactive isotope of the element Germanium. It is the

most common naturally occurring isotope of Germanium, with a natural abundance of

approximately 36%. In its elemental form, Germanium-74 is a grayish-white, brittle solid. Due

to its unique physical and chemical properties, ⁷⁴Ge has found applications in various fields,

including semiconductor research, material science, and as a precursor for the production of

medical radioisotopes. These protocols provide detailed guidelines for the safe handling and

appropriate storage of stable Germanium-74 in research and development settings.

Physicochemical and Safety Data
Proper handling and storage procedures are predicated on a thorough understanding of the

material's properties and potential hazards. The following table summarizes key quantitative

data for stable Germanium-74.
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Property Value Reference

Chemical Symbol Ge

Isotope ⁷⁴Ge

CAS Number 7440-56-4

Molecular Weight ~73.92 g/mol

Physical State Solid [1]

Appearance Grayish-white, brittle

Melting Point ~937 °C [1]

Boiling Point ~2830 °C [1]

Density ~5.32 g/cm³

Solubility in Water Insoluble [1]

Stability Stable under normal conditions [2]

Incompatible Materials Strong oxidizers, halogens

Hazard Classification Not classified as hazardous

Experimental Protocols
The following protocols are designed to ensure the safe handling and storage of stable

Germanium-74 in a laboratory setting.

2.1. Personal Protective Equipment (PPE)

Before handling Germanium-74, especially in powdered form, the following PPE should be

worn:

Eye Protection: Safety goggles or glasses.

Hand Protection: Protective gloves (e.g., nitrile).
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Respiratory Protection: A suitable dust mask or respirator should be used if dust is

generated.

Body Protection: A standard laboratory coat.

2.2. Handling Procedures

General Handling: Handle in accordance with good industrial hygiene and safety practices.

Ventilation: Use with adequate ventilation, especially when handling powdered forms, to

minimize dust generation. A fume hood may be necessary for procedures that create

airborne particles.

Dispensing: When weighing or transferring powdered Germanium-74, do so over a

contained surface to easily collect any spills.

Cleaning: In case of a spill, sweep up the solid material and place it in a suitable, closed

container for disposal. Avoid creating dust clouds during cleanup.

2.3. Storage Procedures

Container: Store in a tightly closed container.

Environment: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents and halogens.

2.4. First Aid Measures

Inhalation: If dust is inhaled, move the individual to fresh air. Seek medical attention if

symptoms such as coughing or irritation occur.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.
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2.5. Fire-Fighting Measures

Extinguishing Media: Use dry chemical, CO₂, water spray, or foam to extinguish fires

involving Germanium-74.

Hazardous Combustion Products: Combustion may produce Germanium oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Logical Workflow for Handling Stable Germanium-74
The following diagram illustrates the standard workflow for handling stable Germanium-74 in a

laboratory setting.
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Workflow for Handling Stable Germanium-74
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Caption: Standard operating procedure for handling stable Germanium-74.
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Part 2: Radioactive Germanium Isotopes (e.g., ⁶⁸Ge)
Introduction

While Germanium-74 is stable, other isotopes of Germanium are radioactive and require

stringent safety protocols. A prominent example in medical and pharmaceutical research is

Germanium-68 (⁶⁸Ge). ⁶⁸Ge is a radioisotope that decays to Gallium-68 (⁶⁸Ga), a positron-

emitting radionuclide widely used in Positron Emission Tomography (PET) imaging. ⁶⁸Ge is

often supplied in the form of a ⁶⁸Ge/⁶⁸Ga generator. The handling and storage of radioactive

Germanium isotopes necessitate specialized procedures to minimize radiation exposure.

Radiological Data for Germanium-68
The following table summarizes the key radiological data for Germanium-68.

Property Value

Half-life ~271 days

Primary Decay Mode Electron Capture

Primary Emissions X-rays and Auger electrons

Daughter Isotope Gallium-68 (⁶⁸Ga)

⁶⁸Ga Half-life ~68 minutes

⁶⁸Ga Decay Mode Positron Emission (β+)

⁶⁸Ga Primary Emissions
Positrons (which produce 511 keV gamma

photons upon annihilation), Gamma rays

Experimental Protocols for Handling Radioactive
Germanium-68
The following protocols are essential for the safe handling of Germanium-68 and its daughter

product, Gallium-68.

2.1. Radiation Safety Principles (ALARA)
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All work with radioactive materials must adhere to the principle of As Low As Reasonably

Achievable (ALARA) radiation exposure. This is accomplished by minimizing time spent near

the source, maximizing distance from the source, and using appropriate shielding.

2.2. Personal Protective Equipment (PPE) and Dosimetry

Standard PPE: Wear a lab coat, safety glasses, and two pairs of disposable gloves.

Dosimetry: Personnel handling ⁶⁸Ge/⁶⁸Ga must wear whole-body and ring dosimeters to

monitor radiation exposure.

2.3. Shielding

⁶⁸Ge: Due to the low-energy X-rays from ⁶⁸Ge, lead or tungsten shielding is effective.

⁶⁸Ga: The high-energy 511 keV gamma photons produced from positron annihilation of ⁶⁸Ga

require significant lead or tungsten shielding. Work with ⁶⁸Ga should be performed in a

shielded hot cell or behind L-block shields.

2.4. Handling a ⁶⁸Ge/⁶⁸Ga Generator

Generator Storage: Store the ⁶⁸Ge/⁶⁸Ga generator in a lead-shielded container in a

designated radioactive materials area.

Elution: The process of obtaining ⁶⁸Ga from the generator is called elution. This should be

performed according to the manufacturer's instructions, typically within a shielded

environment.

Post-Elution: The eluted ⁶⁸Ga is highly radioactive. All subsequent handling, including

radiolabeling of pharmaceuticals, should be carried out using remote handling tools within a

hot cell.

2.5. Contamination Monitoring

Survey Meters: Use a survey meter (e.g., a Geiger-Müller counter) to monitor work areas for

radioactive contamination before, during, and after handling ⁶⁸Ge/⁶⁸Ga.
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Wipe Tests: Perform regular wipe tests of work surfaces, equipment, and floors to detect

removable contamination.

2.6. Waste Disposal

Radioactive Waste: All materials that come into contact with ⁶⁸Ge/⁶⁸Ga (e.g., vials, syringes,

gloves) are considered radioactive waste.

Segregation: Segregate radioactive waste based on its half-life. Short-lived waste

(containing primarily ⁶⁸Ga) can be stored for decay. Longer-lived waste (contaminated with

⁶⁸Ge) must be disposed of according to institutional and regulatory guidelines for radioactive

waste.

Logical Workflow for Handling Radioactive Germanium-
68/Gallium-68
The following diagram illustrates the workflow for handling a ⁶⁸Ge/⁶⁸Ga generator and the

subsequent use of ⁶⁸Ga.
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Workflow for Handling ⁶⁸Ge/⁶⁸Ga Generator
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Caption: Workflow for handling a ⁶⁸Ge/⁶⁸Ga generator for radiopharmaceutical production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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